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Compound of Interest

Compound Name: Isocarlinoside

Cat. No.: B15592479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocarlinoside is a naturally occurring flavone C-glycoside, a class of compounds known for

their diverse biological activities. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and known biological functions of

Isocarlinoside. While research on this specific compound is limited, this document

consolidates the available information, including its identification, isolation from natural

sources, and reported antifeedant properties.

Chemical Structure and Identification
Isocarlinoside, also known as 6-Arabinopyranosyl-8-glucopyranosylluteolin, is a di-C-

glycosylflavone. Its structure consists of a luteolin backbone (a flavone) with two sugar

moieties, an arabinopyranose and a glucopyranose, attached to the flavonoid core via carbon-

carbon bonds at positions 6 and 8, respectively. This C-glycosidic linkage makes the molecule

more stable to hydrolysis compared to O-glycosides.

The definitive identification of Isocarlinoside is achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Table 1: Chemical Identifiers for Isocarlinoside
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Identifier Value

IUPAC Name

2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-

[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-6-

[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-

yl]chromen-4-one

Chemical Formula C₂₆H₂₈O₁₅

Molecular Weight 580.49 g/mol

SMILES

C1--INVALID-LINK--

C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC(=

C(C=C4)O)O)O)[C@H]5--INVALID-LINK--

O)O)O)O)O">C@HO

InChI Key WYYFCTVKFALPQV-UHFFFAOYSA-N

CAS Number 83151-90-0

Physicochemical Properties
The physicochemical properties of Isocarlinoside are characteristic of flavonoid glycosides,

influencing its solubility, stability, and pharmacokinetic profile.

Table 2: Predicted Physicochemical Properties of Isocarlinoside

Property Value

XLogP3-AA -2.5

Hydrogen Bond Donor Count 11

Hydrogen Bond Acceptor Count 15

Rotatable Bond Count 7

Topological Polar Surface Area 268 Å²

Solubility
Soluble in DMSO, Pyridine, Methanol, Ethanol.

[1]
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Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of Isocarlinoside
are not extensively published. However, general methodologies for the extraction and

purification of flavone C-glycosides from plant materials can be adapted.

General Isolation Protocol for Flavone C-Glycosides
from Plant Material

Extraction: The dried and powdered plant material (e.g., leaves, stems) is typically extracted

with a polar solvent such as methanol, ethanol, or a hydroalcoholic mixture. Hot extraction

methods, like Soxhlet extraction, or maceration at room temperature can be employed.

Fractionation: The crude extract is then concentrated under reduced pressure and

fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane,

chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity.

Flavonoid glycosides are typically enriched in the more polar fractions (e.g., ethyl acetate

and n-butanol).

Chromatographic Purification: The enriched fraction is subjected to various chromatographic

techniques for the isolation of pure compounds.

Column Chromatography: Open column chromatography using stationary phases like

silica gel or Sephadex LH-20 is a common initial purification step.

Preparative High-Performance Liquid Chromatography (Prep-HPLC): Reversed-phase

(e.g., C18) preparative HPLC is a highly effective method for the final purification of

flavonoid glycosides. A gradient elution with a mobile phase consisting of water (often with

a small percentage of acid like formic or acetic acid) and a polar organic solvent (e.g.,

acetonitrile or methanol) is typically used.

Spectroscopic Characterization
NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are crucial for the structural elucidation of

Isocarlinoside. The ¹H NMR spectrum provides information about the protons in the

molecule, including their chemical environment, multiplicity, and coupling constants, which
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helps to determine the substitution pattern on the flavonoid core and the nature of the sugar

moieties. The ¹³C NMR spectrum reveals the number and types of carbon atoms present.

Mass Spectrometry: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-MS), is used to determine the exact molecular weight and elemental

composition of the compound. Tandem mass spectrometry (MS/MS) provides fragmentation

patterns that are characteristic of the flavonoid and glycosidic units, further confirming the

structure.

Biological Activity: Antifeedant Properties
Isocarlinoside has been identified as having antifeedant activity against the brown

planthopper (Nilaparvata lugens), a significant pest of rice crops.

Antifeedant Activity Assay (General Protocol)
A common method to assess the antifeedant activity of a compound against sap-sucking

insects like Nilaparvata lugens is the choice bioassay.

Test Arenas: Petri dishes lined with moistened filter paper are typically used as test arenas.

Diet Preparation: An artificial diet or rice stems are treated with different concentrations of the

test compound (Isocarlinoside) dissolved in a suitable solvent. A control group is treated

with the solvent alone.

Insect Introduction: A pre-determined number of adult or nymphal stage brown planthoppers

are introduced into each test arena.

Observation: The feeding behavior of the insects is observed over a specific period (e.g., 24,

48, 72 hours). The amount of diet consumed or the number of feeding probes can be

quantified.

Data Analysis: The antifeedant activity is often expressed as a feeding deterrence index

(FDI) or by comparing the survival rate and weight gain of the insects in the treatment groups

versus the control group.

Visualizations
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Logical Relationship of Isocarlinoside Classification
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Caption: Hierarchical classification of Isocarlinoside.

General Workflow for Isolation and Bioactivity Screening
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Caption: General workflow for Isocarlinoside isolation and testing.

Conclusion
Isocarlinoside is a flavone C-glycoside with a well-defined chemical structure. While it has

been isolated from plant sources like Lespedeza capitata and Echinochloa frumentacea,

detailed studies on its biological activities and mechanisms of action are still scarce. The

confirmed antifeedant activity against Nilaparvata lugens suggests potential for its application

in agriculture. Further research is warranted to fully elucidate its pharmacological and

toxicological profile, which could open avenues for its use in drug development or as a lead

compound for novel agrochemicals. The protocols and data presented in this guide serve as a

foundational resource for researchers interested in exploring the potential of Isocarlinoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. irac-online.org [irac-online.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15592479?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592479?utm_src=pdf-body
https://www.benchchem.com/product/b15592479?utm_src=pdf-body
https://www.benchchem.com/product/b15592479?utm_src=pdf-body
https://www.benchchem.com/product/b15592479?utm_src=pdf-custom-synthesis
https://irac-online.org/methods/nilaparvata-lugens-nephotettix-cincticeps-adults/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-Depth Technical Guide to Isocarlinoside:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15592479#what-is-the-chemical-structure-of-
isocarlinoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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